Cas no 62366-70-5 (1,2-Benzenedicarbonyl dichloride, 4-(1,1-dimethylethyl)-)

• Product Name: 1,2-Benzenedicarbonyl dichloride, 4-(1,1-dimethylethyl)-
• CAS No: 62366-70-5
• MF: C₁₂H₁₂Cl₂O₂
• MW: 259.128481864929
• CID: 447793
• PubChem ID: 71387194
• Update Time: 2025-04-19

1,2-Benzenedicarbonyl dichloride, 4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonyl dichloride, 4-(1,1-dimethylethyl)-
• 4-tert-butylbenzene-1,2-dicarbonyl chloride
• DTXSID80809331
• 62366-70-5
• 4-tert-Butylbenzene-1,2-dicarbonyl dichloride

• Inchi： 1S/C12H12Cl2O2/c1-12(2,3)7-4-5-8(10(13)15)9(6-7)11(14)16/h4-6H,1-3H3
• InChI Key： GEKPSGYLNFZYFE-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(=O)Cl)C=CC(=C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 258.02156
• Monoisotopic Mass: 258.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives